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Compound of Interest

Compound Name: Endothal-disodium

Cat. No.: B2789328

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the current understanding of
Endothall-disodium administration in animal models, summarizing key toxicological and
pharmacokinetic data. The included protocols are designed to offer standardized
methodologies for conducting similar research.

Data Summary

The following tables summarize the quantitative data from various toxicological and
pharmacokinetic studies of Endothall-disodium in different animal species.

Table 1: Acute Toxicity of Endothall and its Salts
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. Route of
Salt Form Species o . LD50 Reference
Administration

Endothall Acid Rat Oral 35-51 mg/kg [1]
Disodium
Rat Oral 51 mg/kg [2]
Endothall
Disodium Gui Pi Oral 250 mg/k [2]
uinea Pi ra m
Endothall 9 99
Disodium
Rat Dermal 750 mg/kg 2]
Endothall
Disodium
Rabbit Dermal 100 mg/kg [2]
Endothall
Amine Salt Rat Oral 206 mg/kg [2]
Amine Salt Rabbit Dermal 143 mg/kg [2]
Technical ] 200 mg/kg (lethal
Rabbit Dermal [1]
Endothall dose)

Table 2: No-Observed-Adverse-Effect Level (NOAEL)
from Repeated Dose Studies
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Effects
Study . . Observed Referenc
Species Duration Route NOAEL .
Type at Higher e
Doses
Liver
degenerati
<40
) ) on, focal
Subchronic  Rat 4 weeks Oral (diet) mg/kg/day ) [1]
kidney
(LOAEL) _
hemorrhagi
ng.[1]
Vomiting,
diarrhea,
<0.8 _
_ gastrointes
Subchronic  Dog 6 weeks Oral mg/kg/day i [1]
tinal tract
(LOAEL)
pathology.
[1]
Liver
necrosis,
stomach
_ _ 3.75 .
Chronic Dog 1 year Oral (diet) hyperplasia [3]
mg/kg/day
and
hyperkerat
0sis.[3]
Maternal
12.5
Developme Gestation Oral toxicity at
Rat mg/kg/day ) [1]
ntal days 6-15 (water) higher
(maternal)
doses.[1]
No fetal
_ 25 effects
Developme Gestation Oral
Rat mg/kg/day observed [1]
ntal days 6-15 (water) )
(fetal) up to this
dose.[1]
Developme Mouse Gestation Gavage <20 Maternal [1]
ntal days 6-16 mg/kg/day deaths at
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20 and 40
mg/kg/day.
[1]
2-
Generation Rat - Oral (diet) 150 ppm [1]
Repro.
Decreased
3 pup body
) ) weights at
Generation Rat - Oral (diet)
mg/kg/day 15
Repro.
mg/kg/day.

[2]

Table 3: Pharmacokinetic Parameters of Endothall
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] Route of
Species . .
Administration

Key Findings Reference

Rat Oral

Poorly absorbed;
~90% excreted
in feces, 7% in
urine, and 3% as
CO2.[1] Not

metabolized,

~5 mg/kg (single)

excreted

unchanged.[1]

Rat Oral

Over 95% of the

dose was

excreted within

48 hours, with [2]
approximately

90% in feces and

7% in urine.[2]

Rat Oral

0.4 mg/day

No detectable
radioactivity in
pup tissues or
stomach
[4]

contents,

suggesting no
secretion into

milk.[4]

Rabbit Dermal, Ocular

Absorption can
occur through
the skin and
eyes, leading to
systemic toxicity
and death at high
concentrations.

[1]
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Experimental Protocols

The following are generalized protocols based on methodologies cited in the available
literature. These should be adapted to specific research needs and approved by the relevant
Institutional Animal Care and Use Committee (IACUC).

Protocol 1: Acute Oral Toxicity (LD50) Determination in
Rodents

Objective: To determine the median lethal dose (LD50) of Endothall-disodium following a single
oral administration.

Species: Rat or Mouse
Materials:

¢ Endothall-disodium

Vehicle (e.qg., distilled water, 0.5% carboxymethylcellulose)

Oral gavage needles (appropriate size for the animal)

Syringes

Animal balance

Procedure:

e Animal Acclimation: Acclimate animals to the housing conditions for at least 5 days prior to
dosing.

o Dose Preparation: Prepare a minimum of 4-5 dose levels of Endothall-disodium in the
chosen vehicle. A control group receiving only the vehicle should be included.

e Dosing:

o Fast animals overnight (with access to water).
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o Record the body weight of each animal.

o Administer a single dose of the test substance or vehicle via oral gavage. The volume
should not exceed 10 mL/kg for rats or 20 mL/kg for mice.

e Observation:
o Observe animals continuously for the first 4 hours post-dosing for clinical signs of toxicity.
o Continue observations at least twice daily for 14 days.
o Record all signs of toxicity, morbidity, and mortality.

o Data Analysis: Calculate the LD50 using a recognized statistical method (e.g., Probit
analysis).

o Necropsy: Perform a gross necropsy on all animals at the end of the study.

Protocol 2: Repeated Dose (Subchronic) Oral Toxicity
Study in Rodents

Objective: To evaluate the potential adverse effects of Endothall-disodium following repeated
oral administration over a 28-day or 90-day period.

Species: Rat

Materials:

Endothall-disodium

Diet or drinking water for administration

Equipment for clinical pathology (hematology, clinical chemistry)

Equipment for histopathology
Procedure:

e Animal Acclimation: Acclimate animals for at least 5 days.
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e Dose Groups: Establish at least 3 dose groups and a control group.

o Administration: Administer Endothall-disodium daily via the diet, drinking water, or oral
gavage for the duration of the study.

e Observations:

[¢]

Conduct daily clinical observations.

[¢]

Measure body weight and food/water consumption weekly.

[e]

Perform detailed clinical examinations weekly.

o

Conduct ophthalmological examinations prior to dosing and at termination.

 Clinical Pathology: Collect blood samples at termination for hematology and clinical
chemistry analysis. Collect urine for urinalysis.

o Pathology:

o

At the end of the study, euthanize all animals.

[e]

Conduct a full gross necropsy.

o

Weigh selected organs.

[¢]

Collect a comprehensive set of tissues for histopathological examination.

Protocol 3: Pharmacokinetic Study in Rats

Objective: To determine the absorption, distribution, and excretion of Endothall-disodium
following a single oral dose.

Species: Rat
Materials:

» Radiolabeled ([**C]) Endothall-disodium
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» Metabolism cages for separate collection of urine and feces
» Scintillation counter

» Vehicle for administration

Procedure:

e Animal Acclimation and Pre-treatment: Acclimate animals in metabolism cages. For some
studies, pre-treat animals with non-labeled Endothall-disodium in the diet for a period (e.qg.,
two weeks) to achieve steady-state conditions.[1]

e Dosing: Administer a single oral dose of [**C] Endothall-disodium.
o Sample Collection:

o Collect urine and feces at predetermined intervals (e.g., 6, 12, 24, 48, 72 hours) post-
dose.

o At the end of the collection period, euthanize the animals and collect selected tissues
(e.g., liver, kidney, blood, gastrointestinal tract).

e Analysis:

o Determine the amount of radioactivity in urine, feces, and tissues using a scintillation
counter.

o Calculate the percentage of the administered dose in each matrix.

Visualizations
Mechanism of Action

Endothall's primary mechanism of action is the inhibition of protein phosphatase 1 (PP1) and
2A (PP2A).[5][6] These enzymes are crucial for dephosphorylation events in various cellular

signaling pathways. By inhibiting these phosphatases, Endothall disrupts cellular processes

that are regulated by phosphorylation.

Caption: Simplified diagram of Endothall-disodium inhibiting protein phosphatases.
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Experimental Workflow for a Pharmacokinetic Study

The following diagram illustrates a general workflow for conducting a pharmacokinetic study of
Endothall-disodium in an animal model.

General Workflow for an Animal Pharmacokinetic Study

Animal Acclimation

'

Dose Preparation
(e.g., Radiolabeled Endothall)

'

Administration
(e.g., Oral Gavage)

'

Sample Collection
(Urine, Feces, Blood, Tissues)

i

Sample Analysis
(e.g., Scintillation Counting)

'

Data Analysis and
Pharmacokinetic Modeling

Click to download full resolution via product page

Caption: A typical experimental workflow for a pharmacokinetic study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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